Methyl (5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate

• IUPAC Name: methyl N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)carbamate
• InChI: InChI=1S/C16H20N2O4/c1-5-8-18-12-9-11(17-15(20)21-4)6-7-13(12)22-10-16(2,3)14(18)19/h5-7,9H,1,8,10H2,2-4H3,(H,17,20)
• InChI Key: IXQSPSHLOPQZKY-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)OC)N(C1=O)CC=C)C
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol
• CAS No.: 921562-32-5

Description

Methyl (5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate is a useful research compound. Its molecular formula is C16H20N2O4 and its molecular weight is 304.346. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study focused on the synthesis and spectroscopic analysis, including X-ray diffraction and DFT studies, of novel benzimidazole fused-1,4-oxazepines. These compounds were synthesized from N-alkylated benzimidazole 2-carboxaldehyde, derived from o-phenylenediamine, showcasing their structure and potential for various applications, including nonlinear optical (NLO) properties, which suggest their use in NLO applications due to favorable hyperpolarizability studies (Almansour et al., 2016).

Agricultural Applications

• The use of polymeric and solid lipid nanoparticles for the sustained release of carbendazim and tebuconazole in agricultural applications presents a method to enhance the efficacy and reduce the environmental impact of these fungicides. This approach modifies the release profiles, reduces losses due to degradation, and decreases toxicity, offering new strategies for plant disease management (Campos et al., 2015).

Analytical Method Development

• High-performance liquid chromatography (HPLC) methods have been developed for the determination of mebendazole and its main degradation product in pharmaceutical forms, indicating the importance of analytical methods in ensuring the quality and stability of pharmaceutical compounds (Al-Kurdi et al., 1999).

Antiparasitic Applications

• Research on oxfendazole, a compound used for the control of gastrointestinal and lung nematodes, has been expanded to include its safety and bioavailability in humans. This presents oxfendazole as a promising candidate for treating human parasitic infections, highlighting the ongoing need for new antiparasitic drugs (González et al., 2018).

Photophysical Properties

• The synthesis and study of dimethyl 7-oxa-2a1-azabenzo[b]cyclopenta[pq]pleiadene-1,2-dicarboxylate reveal unique photophysical properties, indicating the potential for applications in materials science. This compound, a representative of pyrrole-fused dibenzo[b,f][1,4]oxazepines, exhibits strong blue emission in dichloromethane, suggesting its use in optical materials or devices (Petrovskii et al., 2017).

Mechanism of Action

Indole derivatives

The compound is an indole derivative. Indole derivatives are a significant class of heterocyclic compounds that have been found in many important synthetic drug molecules . They play a main role in cell biology and have been used as biologically active compounds for the treatment of various disorders in the human body, including cancer and microbial infections . They show various biologically vital properties and bind with high affinity to multiple receptors .